Cas no 105544-33-0 (1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro-)

• Product Name: 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro-
• CAS No: 105544-33-0
• MF: C₇H₅ClN₂O₂
• MW: 184.579800367355
• MDL: MFCD01648626
• CID: 1155517
• PubChem ID: 4459238
• Update Time: 2025-06-09

1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro-
• CS-0329739
• 7-Chloro-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
• AC2820
• 105544-33-0
• 7-chloro-1H,3H-pyrido[2,3-b][1,4]oxazin-2-one
• SY130725
• 7-chloro-1H-pyrido[2,3-b][1,4]oxazin-2-one
• AKOS024371735
• MFCD01648626

• MDL： MFCD01648626
• Inchi： 1S/C7H5ClN2O2/c8-4-1-5-7(9-2-4)12-3-6(11)10-5/h1-2H,3H2,(H,10,11)
• InChI Key： FSAOWUOIVFYUDO-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)NC(CO2)=O

Computed Properties

• Exact Mass: 184.00405
• Monoisotopic Mass: 184.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro-

Introduction to 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro (CAS No. 105544-33-0)

1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro, identified by its Chemical Abstracts Service (CAS) number 105544-33-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrido oxazine class, a structural motif known for its broad spectrum of biological activities. The presence of a chlorine substituent at the 7-position enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The structural framework of 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro consists of a fused system of a pyridine ring, an oxazine ring, and a carbonyl group at the 2-position. This unique arrangement contributes to its distinct electronic and steric properties, which are critical for its interaction with biological targets. The chlorine atom at the 7-position introduces electrophilicity, facilitating further functionalization and enabling the synthesis of derivatives with tailored biological profiles.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrido oxazine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The 7-chloro substitution pattern has been particularly studied for its ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that this moiety can enhance binding affinity to certain kinases and transcription factors, which are key targets in cancer therapy.

One of the most compelling aspects of 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro is its potential as a lead compound for the development of novel therapeutics. Researchers have leveraged its structural features to design molecules that exhibit inhibitory effects on pathways implicated in diseases such as chronic inflammation and metabolic disorders. The chlorine atom serves as a handle for further chemical modifications, allowing chemists to optimize potency and selectivity. This flexibility has led to the synthesis of several analogs that show improved pharmacokinetic properties compared to their parent compound.

The synthesis of 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the oxazine core, followed by functional group interconversions to introduce the chloro substituent. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. These synthetic strategies are crucial for large-scale production and commercialization.

From a biological perspective, the 7-chloro derivative has been investigated for its interactions with cellular machinery. Preclinical studies have revealed that it can modulate signaling cascades involved in cell proliferation and survival. For example, it has been shown to inhibit certain tyrosine kinases that are overexpressed in tumor cells, leading to apoptosis or growth arrest. Such findings underscore its potential as an anticancer agent and justify further exploration in clinical settings.

The role of computational chemistry in understanding the behavior of 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, 7-chloro cannot be overstated. Molecular modeling techniques have provided insights into how this compound interacts with biological targets at an atomic level. These simulations help predict binding affinities and identify key residues involved in drug-receptor interactions. By integrating experimental data with computational predictions, researchers can refine their designs for more effective drug candidates.

In conclusion,1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, particularly the 7-chloro variant (CAS No. 105544-33-0), represents a promising area of research in medicinal chemistry. Its unique structural features and biological activities make it a valuable scaffold for developing new therapeutic agents. As our understanding of its pharmacology expands through both experimental and computational approaches, this compound is poised to contribute significantly to future advances in healthcare.